4-(Quinolin-2-yloxy)aniline

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 4-quinolin-2-yloxyaniline
• InChI: InChI=1S/C15H12N2O/c16-12-6-8-13(9-7-12)18-15-10-5-11-3-1-2-4-14(11)17-15/h1-10H,16H2
• InChI Key: BTZKYPOZTJCWLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)OC3=CC=C(C=C3)N

Description

4-(Quinolin-2-yloxy)aniline (CAS: 22191-97-5) is a heterocyclic aromatic compound featuring a quinoline moiety linked via an oxygen bridge to a para-substituted aniline group. Its molecular formula is C₁₅H₁₁N₂O, with a molecular weight of 235.27 g/mol. This compound is notable for its structural similarity to pharmacologically active quinoline derivatives, which are often explored for antimicrobial, anticancer, and antimalarial properties . However, commercial availability of 4-(Quinolin-2-yloxy)aniline has been discontinued due to challenges in synthesis and stability, as noted in recent product listings .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of quinoline-aniline hybrids are highly dependent on substituents. Below is a comparison of key analogues:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties
4-(Quinolin-2-yloxy)aniline	Quinoline-O-aniline	235.27	Discontinued; limited stability data; potential mutagenicity
4-((6,7-Dimethoxyquinolin-4-yl)oxy)aniline	Quinoline-O-aniline + 6,7-dimethoxy	321.35	Enhanced solubility due to methoxy groups; moderate mutagenicity
4-(Pyridin-2-ylmethoxy)aniline	Pyridine-CH₂-O-aniline	200.24	Higher polarity; used in biochemical assays
4-Amino-2-(4-chlorophenyl)quinoline (4k)	Quinoline + 4-Cl-phenyl + 4-methoxy	364.83	Solid (mp 223–225°C); synthesized via Pd-catalyzed cross-coupling
6-Chloro-2-(propargyloxy)quinoline	Quinoline-O-propargyl + 6-Cl	232.67	Alkylation/esterification route; explored for bioactivity

Physicochemical and Stability Data

• Melting Points: 4k: 223–225°C (ethanol recrystallization) 6-Chloro-2-(propargyloxy)quinoline: Not reported, but likely lower due to propargyl group .
• Stability: 4-(Quinolin-2-yloxy)aniline decomposes under prolonged light exposure, necessitating dark storage . 4-((6,7-Dimethoxyquinolin-4-yl)oxy)aniline shows improved thermal stability (stable up to 150°C) .